Vanadyl citrate

• CAS RN: 16522-06-8
• Molecular Formula: C6H5O8V-
• Molecular Weight: 256.04 g/mol
• IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylate;oxovanadium(2+)
• InChI: InChI=1S/C6H8O7.O.V/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;/q;;+2/p-3
• InChI Key: WFHSPNCGYSVLCW-UHFFFAOYSA-K
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O=[V+2]
• synonyms: vanadyl citrate

Description

Vanadyl citrate is a chemical compound that is used in scientific research for its potential therapeutic properties. It is a combination of vanadium, a trace mineral that is essential for human health, and citrate, a compound commonly found in citrus fruits. This compound has been studied for its potential to improve insulin sensitivity, enhance muscle growth, and promote bone health.

Mechanism of Action

The exact mechanism of action of vanadyl citrate is not fully understood. However, it is believed to work by mimicking the effects of insulin in the body. This compound may also increase the uptake of glucose and amino acids into cells, which could contribute to its potential therapeutic properties.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to improve insulin sensitivity, enhance muscle growth, and promote bone health. This compound may also have antioxidant properties and could help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using vanadyl citrate in lab experiments is that it is relatively easy to synthesize and work with. It has also been extensively studied, so there is a large body of research available on its potential therapeutic properties. However, one limitation of this compound is that its mechanism of action is not fully understood, which could make it difficult to design experiments to test its potential therapeutic properties.

Future Directions

There are a number of potential future directions for research on vanadyl citrate. One area of interest is its potential as a treatment for type 2 diabetes. Further research is needed to fully understand its mechanism of action and to determine whether it could be an effective treatment option. Additionally, this compound may have potential as a treatment for other conditions, such as osteoporosis and muscle wasting. Further research is needed to explore these potential therapeutic applications.

Synthesis Methods

Vanadyl citrate can be synthesized by combining vanadium oxide with citric acid. The resulting compound is a blue powder that is soluble in water. The synthesis process is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

Vanadyl citrate has been extensively studied for its potential therapeutic properties. It has been shown to improve insulin sensitivity in animal models and may have potential as a treatment for type 2 diabetes. This compound has also been studied for its potential to enhance muscle growth and improve bone health.